Salicylazobenzoic acid
Overview
Description
Salicylazobenzoic acid is a chemical compound with the molecular formula C14H10N2O5 . It is also known by other names such as 2-Hydroxy-5-((4-carboxyphenyl)azo)benzoic acid . The molecule contains a total of 32 bonds, including 22 non-H bonds, 12 multiple bonds, 4 rotatable bonds, 6 double bonds, 6 aromatic bonds, 2 six-membered rings, 1 aliphatic carboxylic acid, 1 aromatic carboxylic acid, 1 aliphatic ketone, 1 hydrazone, and 2 hydroxyl groups .
Molecular Structure Analysis
The molecular structure of this compound consists of an achiral stereochemistry with a molecular weight of 286.24 . The structure includes a double-bond stereo .Physical And Chemical Properties Analysis
This compound has a molecular formula of C14H10N2O5, an average mass of 286.240 Da, and a monoisotopic mass of 286.058960 Da . More detailed physical and chemical properties would require specific experimental measurements .Scientific Research Applications
Plant Growth and Defense
- Salicylazobenzoic acid derivatives like salicylic acid (SA) play a crucial role in plant growth and defense mechanisms. They are involved in regulating plant responses to pathogens and environmental stresses. SA is a key signal in inducing systemic acquired resistance (SAR) in plants against pathogens (Rivas-San Vicente & Plasencia, 2011).
- Foliar application of salicylic acid, a derivative of this compound, has been studied for its effects on cotton flowering and yield. However, the study found no significant impact on flower production, boll retention, or yield (Heitholt, Schmidt & Mulrooney, 2001).
Antioxidant Effects
- This compound derivatives have been evaluated for their antioxidant properties. A study assessed the antioxidant effect of 2,5-dihydroxybenzoic acid, derived from Acetyl salicylic acid, on brain enzymes and GSH levels in rats under oxidative stress. The study found significant increases in GSH and salicylate levels under these conditions (Guzmán et al., 2007).
Cancer Research
- The anti-cancer effectiveness of calcium salicylate, a derivative of this compound, has been investigated in human fibrosarcoma cell lines. The study showed evidence of apoptosis (programmed cell death) in cancer cells treated with calcium salicylate (Mahdi et al., 2006).
Synthesis and Properties
- Research has also focused on the synthesis and properties of various products of salicylic acid, including bioregulators and vinyl esters. These compounds have potential applications in medicine, industry, and agriculture (Rakhmatov & Panoev, 2020).
Pharmacokinetics
- This compound derivatives like salvianolic acid A have been studied for their pharmacokinetics in rats. This research is crucial for understanding the distribution and metabolism of these compounds in the body, which has implications for their therapeutic use (Hou, Peng & Chao, 2007).
Horticultural Applications
- The use of salicylic acid, a derivative, in cultivation strategies has been explored to improve the metabolite profile and health effects of plants. This application is particularly relevant in increasing the economic value of fruits, vegetables, and herbs by enhancing their bioactive compound content (Ramos-Sotelo & Figueroa-Pérez, 2023).
properties
IUPAC Name |
5-[(4-carboxyphenyl)diazenyl]-2-hydroxybenzoic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H10N2O5/c17-12-6-5-10(7-11(12)14(20)21)16-15-9-3-1-8(2-4-9)13(18)19/h1-7,17H,(H,18,19)(H,20,21) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
JNVGBRQYZHTBTP-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1C(=O)O)N=NC2=CC(=C(C=C2)O)C(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H10N2O5 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID2020133, DTXSID00860803 |
Source
|
| Record name | Benzalazine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID2020133 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 5-[(4-Carboxyphenyl)diazenyl]-2-hydroxybenzoic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00860803 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
286.24 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
64896-26-0 |
Source
|
| Record name | Salicylazobenzoic acid | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0064896260 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | Benzalazine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID2020133 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | SALICYLAZOBENZOIC ACID | |
| Source | FDA Global Substance Registration System (GSRS) | |
| URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/76MT6200BB | |
| Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
| Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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